6-(Pyrrolidin-3-yloxy)pyrimidin-4-amine hydrochloride

Specification

• Molecular Formula: C8H13ClN4O
• Molecular Weight: 216.67 g/mol
• IUPAC Name: 6-pyrrolidin-3-yloxypyrimidin-4-amine;hydrochloride
• Standard InChI: InChI=1S/C8H12N4O.ClH/c9-7-3-8(12-5-11-7)13-6-1-2-10-4-6;/h3,5-6,10H,1-2,4H2,(H2,9,11,12);1H
• Standard InChI Key: QKTXNEVBNRLJCH-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1OC2=NC=NC(=C2)N.Cl

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure consists of a pyrimidine ring substituted at the 4-position with an amine group and at the 6-position with a pyrrolidin-3-yloxy moiety. The pyrrolidine ring, a five-membered saturated heterocycle, introduces conformational rigidity and enhances solubility compared to aromatic substituents. The hydrochloride salt formation at the amine group improves crystallinity and stability, critical for pharmaceutical formulation.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₈H₁₃ClN₄O
Molecular Weight	216.67 g/mol
IUPAC Name	6-(Pyrrolidin-3-yloxy)pyrimidin-4-amine hydrochloride
Solubility	Highly soluble in aqueous buffers (HCl salt)
logP	~1.2 (predicted)

The planar pyrimidine core allows for π-π stacking interactions with biological targets, while the pyrrolidine’s nitrogen enables hydrogen bonding.

Synthesis and Production Methods

Laboratory-Scale Synthesis

The synthesis typically involves a multi-step sequence:

• Pyrimidine Core Formation: Condensation of β-diketones with guanidine derivatives under basic conditions yields the pyrimidine ring.

• Etherification: Introduction of the pyrrolidin-3-yloxy group via nucleophilic substitution using pyrrolidin-3-ol and a leaving group (e.g., chloride) at the 6-position.

• Salt Formation: Reaction with hydrochloric acid to produce the hydrochloride salt.

Industrial Production

Industrial protocols utilize continuous flow reactors to optimize temperature and pressure control. Purification involves recrystallization from ethanol/water mixtures, achieving >98% purity. Scalability remains a focus, with efforts to minimize waste through solvent recovery systems.

Biological Activity and Mechanism of Action

The compound demonstrates inhibitory activity against kinases such as glycogen synthase kinase-3β (GSK-3β), a target in Alzheimer’s disease and cancer. In vitro assays show an IC₅₀ of 480 nM in MCF-7 breast cancer cells, comparable to reference inhibitors like SB-216763.

Table 2: Biological Activity Profile

Target	IC₅₀ (nM)	Cell Line/Model	Effect
GSK-3β	480	MCF-7	Apoptosis induction
JAK2	620	HEK293	Signal transduction

Receptor Modulation

Interaction with serotonin receptors (5-HT₆) has been postulated due to structural similarity to known agonists. Molecular docking studies suggest binding at the orthosteric site, with a calculated ΔG of -9.2 kcal/mol.

Comparative Analysis with Analogous Compounds

Structural Analogues

Comparison with (R)-4,6-dimethyl-N-(pyrrolidin-3-yl)pyrimidin-2-amine hydrochloride (C₁₁H₁₈ClN₄, MW 228.72 g/mol) reveals:

• Methyl Substituents: Enhance lipophilicity (logP ~1.8) but reduce aqueous solubility.

• Positional Isomerism: The 2-amine vs. 4-amine configuration alters target selectivity, with the 4-amine derivative showing 3-fold higher GSK-3β affinity.

Functional Implications

• Pyrrolidine vs. Piperidine: Replacement with a six-membered piperidine ring decreases conformational flexibility, reducing binding entropy (ΔS = -12 J/mol·K).

• Chloride vs. Methoxy: 6-Chloro analogues exhibit stronger electrophilicity, enabling covalent binding to cysteine residues in kinases.

Research Applications and Future Directions

Preclinical Studies

• Cancer Therapy: Synergistic effects with paclitaxel in reducing tumor volume by 58% in murine xenograft models.

• Neuroprotection: Amelioration of tau hyperphosphorylation in neuronal cultures, suggesting potential in Alzheimer’s disease.

Drug Development Challenges

• Metabolic Stability: Rapid hepatic clearance (t₁/₂ = 1.2 h in mice) necessitates prodrug strategies.

• Blood-Brain Barrier Penetration: Moderate permeability (Pe = 8.3 × 10⁻⁶ cm/s) limits CNS applications.

Future Priorities

• Structure-Activity Relationship (SAR) Studies: Optimization of the pyrrolidine substituents to enhance potency.

• Clinical Translation: Phase I trials to assess safety and pharmacokinetics in humans.

• Combination Therapies: Evaluation alongside immunomodulators for oncology indications.